![molecular formula C12H21N3O B7510653 5-(1-Piperidin-1-ylethyl)-3-propan-2-yl-1,2,4-oxadiazole](/img/structure/B7510653.png)
5-(1-Piperidin-1-ylethyl)-3-propan-2-yl-1,2,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(1-Piperidin-1-ylethyl)-3-propan-2-yl-1,2,4-oxadiazole is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a type of oxadiazole, which is a heterocyclic organic compound containing nitrogen, oxygen, and carbon atoms. The unique chemical structure of 5-(1-Piperidin-1-ylethyl)-3-propan-2-yl-1,2,4-oxadiazole makes it an attractive candidate for various research applications.
Mechanism of Action
The mechanism of action of 5-(1-Piperidin-1-ylethyl)-3-propan-2-yl-1,2,4-oxadiazole is not fully understood. However, studies have shown that this compound interacts with specific receptors in the brain, leading to the modulation of neurotransmitter release. This modulation of neurotransmitter release may be responsible for the compound's potential therapeutic effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 5-(1-Piperidin-1-ylethyl)-3-propan-2-yl-1,2,4-oxadiazole are still under investigation. However, studies have shown that this compound has potential neuroprotective effects, which may be beneficial for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the significant advantages of using 5-(1-Piperidin-1-ylethyl)-3-propan-2-yl-1,2,4-oxadiazole in lab experiments is its high purity and stability. This compound is relatively easy to synthesize, and its chemical structure is well-characterized. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Therefore, proper safety precautions must be taken when handling this compound.
Future Directions
There are several future directions for the research on 5-(1-Piperidin-1-ylethyl)-3-propan-2-yl-1,2,4-oxadiazole. One of the significant future directions is the exploration of its potential therapeutic effects for neurological disorders. Further studies are needed to understand the compound's mechanism of action and its potential side effects. Additionally, research on the synthesis of new derivatives of 5-(1-Piperidin-1-ylethyl)-3-propan-2-yl-1,2,4-oxadiazole may lead to the development of new drugs with improved efficacy and safety profiles.
Conclusion:
In conclusion, 5-(1-Piperidin-1-ylethyl)-3-propan-2-yl-1,2,4-oxadiazole is a promising compound with potential applications in various fields of scientific research. The well-established synthesis method, unique chemical structure, and potential therapeutic effects make this compound an attractive candidate for drug development. However, further studies are needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
The synthesis of 5-(1-Piperidin-1-ylethyl)-3-propan-2-yl-1,2,4-oxadiazole involves the reaction of 2-(1-Piperidin-1-ylethyl)propan-2-ol with cyanic acid or its derivatives. The reaction takes place under mild conditions and yields a high purity product. The synthesis method for this compound is well-established, and several research groups have reported successful synthesis of 5-(1-Piperidin-1-ylethyl)-3-propan-2-yl-1,2,4-oxadiazole using different approaches.
Scientific Research Applications
5-(1-Piperidin-1-ylethyl)-3-propan-2-yl-1,2,4-oxadiazole has potential applications in various fields of scientific research. One of the significant applications of this compound is in the development of new drugs. The unique chemical structure of 5-(1-Piperidin-1-ylethyl)-3-propan-2-yl-1,2,4-oxadiazole makes it an attractive candidate for drug development, especially for the treatment of neurological disorders.
properties
IUPAC Name |
5-(1-piperidin-1-ylethyl)-3-propan-2-yl-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21N3O/c1-9(2)11-13-12(16-14-11)10(3)15-7-5-4-6-8-15/h9-10H,4-8H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GEMKLYYQKZPKGT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NOC(=N1)C(C)N2CCCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(1-Piperidin-1-ylethyl)-3-propan-2-yl-1,2,4-oxadiazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.